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Compound of Interest

Compound Name: Butane-1,4-13C2

Cat. No.: B1626772

This technical guide provides a detailed analysis of the molecular weight of Butane-1,4-13Cz, a
stable isotope-labeled form of butane-1,4-diol. This information is crucial for researchers and
scientists in drug development and metabolic studies who utilize labeled compounds for tracing
and quantification in complex biological systems.

Introduction to Isotopically Labeled Compounds

Stable isotope labeling is a non-radioactive method used to trace the metabolic fate of
molecules. By replacing atoms of a specific element with their heavier, stable isotopes,
researchers can distinguish the labeled molecule from its endogenous counterparts using mass
spectrometry. Butane-1,4-13C:z is specifically labeled at the first and fourth carbon positions with
the Carbon-13 (13C) isotope.

Calculation Methodology

The molecular weight of a molecule is the sum of the atomic masses of its constituent atoms.
For an isotopically labeled compound like Butane-1,4-13Cz, the calculation must account for the
specific isotopes used.

The standard molecular formula for butane-1,4-diol is CaH1002[1][2][3][4]. In Butane-1,4-13Cz,
two of the four carbon atoms are replaced with the 13C isotope. The calculation proceeds as
follows:

« |dentify the constituent atoms and their isotopes:
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o

2 atoms of Carbon-13 (33C)

o

2 atoms of Carbon-12 (32C)

[¢]

10 atoms of Hydrogen (*H)

[e]

2 atoms of Oxygen (1°0)

e Sum the precise atomic masses of each isotope:

[¢]

The atomic mass of 12C is defined as exactly 12.000000 Daltons (Da)[5][6][7].

o

The atomic mass of 13C is approximately 13.003355 Dal[6][8][9][10].

o

The atomic mass of H is approximately 1.007825 Da.

[¢]

The atomic mass of 1°0 is approximately 15.994915 Da.
o Calculate the total molecular weight:

o (2 x 13.003355 Da) + (2 x 12.000000 Da) + (10 x 1.007825 Da) + (2 x 15.994915 Da) =
92.07479 Da

This calculated value represents the monoisotopic mass, which is critical for high-resolution
mass spectrometry analysis.

Data Summary: Molecular Weight Comparison

The table below summarizes the molecular weights of standard (unlabeled) butane-1,4-diol and
its 13C2 labeled variant for easy comparison.

Isotopic Monoisotopic Mass
Compound Molecular Formula .

Composition (Da)
Butane-1,4-diol C4H1002 4x 12C, 10x tH, 2x 160 90.06808

2x 13C, 2x 12C, 10x *H,
Butane-1,4-13Cz 13C212C2H1002 92.07479

2x 160
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Note: The average molecular weight of standard butane-1,4-diol, which accounts for the natural
abundance of isotopes, is approximately 90.121 g/mol [1][4]. However, for mass spectrometry
applications, the monoisotopic mass is the more relevant value.

Logical Framework for Calculation

The determination of the molecular weight for an isotopically labeled compound is a
straightforward process based on the sum of the masses of its specific isotopes. The logical
flow is visualized in the diagram below.

Calculation workflow for molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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